Cas no 10331-57-4 (5,5'-Dichloro-3,3'-dinitro-[1,1'-biphenyl]-2,2'-diol)

• Product Name: 5,5'-Dichloro-3,3'-dinitro-[1,1'-biphenyl]-2,2'-diol
• CAS No: 10331-57-4
• MF: C₁₂H₆Cl₂N₂O₆
• MW: 345.091841220856
• CID: 163570
• PubChem ID: 5284586
• Update Time: 2024-11-04

5,5'-Dichloro-3,3'-dinitro-[1,1'-biphenyl]-2,2'-diol Chemical and Physical Properties

Names and Identifiers

• 5,5'-Dichloro-3,3'-dinitro-[1,1'-biphenyl]-2,2'-diol
• [1,1'-Biphenyl]-2,2'-diol,5,5'-dichloro-3,3'-dinitro-
• 4-chloro-2-(5-chloro-2-hydroxy-3-nitrophenyl)-6-nitrophenol
• NICLOFOLAN
• 2,2'-Dihydroxy-3,3'-dinitro-5,5'-dichlor-diphenyl
• 5,5'-dichloro-3,3'-dinitro-2,2'-biphenyldiol
• 5,5'-dichloro-3,3'-dinitrobiphenyl-2,2'-diol
• BAY 9015
• Bayer 9015
• Bilevon M
• EINECS 233-720-0
• ME 3625
• Menichlopholan
• Niclofolano [INN-Spanish]
• Niclofolanum [INN-Latin]
• 3,3'-dichloro-5,5'-dinitro-o,o'-biphenol
• 4,4'-dichloro-6,6'-dinitro-o,o'-biphenol
• 5,5'-dichloro-2,2'-dihydroxy-3,3'-dinitrobiphenyl
• 5,5'-dichloro-3,3'-dinitro(1,1'-biphenyl)-2,2'-diol
• CHEMBL2107116
• Niclofolano
• 4,4'-Dichloro-6,6'-dinitro-o,o-biphenol
• NICLOFOLAN [MI]
• 10331-57-4
• AKOS016014052
• NS00023218
• UNII-82KFT81F6W
• (1,1'-BIPHENYL)-2,2'-DIOL, 5,5'-DICHLORO-3,3'-DINITRO-
• o,o'-Biphenol, 3,3'-dichloro-5,5'-dinitro-
• BS-42385
• BAYER-9015
• BRN 2019644
• XULACPAEUUWKFX-UHFFFAOYSA-N
• 82KFT81F6W
• 3,3'-Dichloro-5,5'-dinitro-o,o'-biphenol [French]
• BCP13963
• NICLOFOLAN [MART.]
• C12H6Cl2N2O6
• 5-BROMOMETHYL-3-(3-CHLOROPHENYL)ISOXAZOLE
• ME-3625;BAY9015
• MFCD00867407
• AKOS040744857
• DTXSID5023249
• Q27269339
• FT-0630380
• Niclofolanum
• Niclofolan [INN:BAN]
• CHEBI:135460
• NICLOFOLAN [INN]
• SCHEMBL1498232
• 4-Chloro-2-(5-Chloro-2-Hydroxy-3-Nitro-Phenyl)-6-Nitro-Phenol
• DTXCID503249
• NICLOFOLAN (MART.)
• Niclofan
• 5,5'-Dichloro-3,3'-dinitro[1,1'-biphenyl]-2,2'-diol
• Niclofolanum (INN-Latin)
• G78319
• DB-040438
• Niclofolano (INN-Spanish)

• Inchi： 1S/C12H6Cl2N2O6/c13-5-1-7(11(17)9(3-5)15(19)20)8-2-6(14)4-10(12(8)18)16(21)22/h1-4,17-18H
• InChI Key： XULACPAEUUWKFX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1C=C(C=C(C=1O)[N+](=O)[O-])Cl)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 343.96000
• Monoisotopic Mass: 343.9602913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 4.9
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.8594 (rough estimate)
• Boiling Point: 251.5°C (rough estimate)
• Refractive Index: 1.7350 (estimate)
• PSA: 132.10000
• LogP: 4.93440